Cas no 1934469-90-5 (1-Cyclopropyl-3-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-Cyclopropyl-3-methylcyclopentane-1-carbaldehyde
• CAS No: 1934469-90-5
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 5707691
• PubChem ID: 130680477
• Update Time: 2025-11-06

1-Cyclopropyl-3-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-3-methylcyclopentane-1-carbaldehyde
• EN300-1619376
• 1934469-90-5

• Inchi： 1S/C10H16O/c1-8-4-5-10(6-8,7-11)9-2-3-9/h7-9H,2-6H2,1H3
• InChI Key： HPEIQXSXLRYWCA-UHFFFAOYSA-N
• SMILES： O=CC1(CCC(C)C1)C1CC1

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-Cyclopropyl-3-methylcyclopentane-1-carbaldehyde

Introduction to 1-Cyclopropyl-3-methylcyclopentane-1-carbaldehyde (CAS No. 1934469-90-5)

1-Cyclopropyl-3-methylcyclopentane-1-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1934469-90-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique structural framework comprising a cyclopropyl group and a methyl-substituted cyclopentane ring, terminated with an aldehyde functional group at the 1-position. Such structural motifs have garnered considerable attention due to their potential in the synthesis of biologically active molecules and as key intermediates in drug development.

The compound's nomenclature follows the IUPAC system, precisely describing its molecular architecture. The presence of the cyclopropyl moiety introduces steric hindrance and electronic effects that can modulate reactivity, making it a valuable scaffold for medicinal chemists. Additionally, the methylcyclopentane backbone provides a rigid yet flexible framework, which can be further functionalized to explore diverse pharmacophores. The aldehyde group at the 1-position serves as a versatile handle for further derivatization, enabling the construction of more complex molecules through condensation reactions, oxidation, or reduction.

Recent advancements in synthetic methodologies have highlighted the utility of 1-Cyclopropyl-3-methylcyclopentane-1-carbaldehyde in constructing heterocyclic compounds. For instance, studies have demonstrated its role as a precursor in the synthesis of indole derivatives, which are prevalent in numerous pharmacologically active agents. The cyclopropyl ring can be selectively functionalized to introduce nitrogen-containing heterocycles, expanding the compound's applicability in drug discovery. Moreover, the methyl substituent on the cyclopentane ring can be leveraged to influence electronic properties and metabolic stability, critical factors in medicinal chemistry.

In the context of pharmaceutical innovation, 1-Cyclopropyl-3-methylcyclopentane-1-carbaldehyde has been explored as an intermediate in the development of novel therapeutic agents. Its structural features make it a candidate for modulating enzyme activity or interacting with biological targets. For example, derivatives of this compound have shown promise in inhibiting certain kinases by leveraging the steric and electronic properties of the cyclopropyl and methyl groups. Furthermore, computational studies have suggested that modifications to this scaffold could enhance binding affinity to specific receptors, paving the way for more effective drug candidates.

The compound's reactivity also makes it valuable in materials science applications beyond pharmaceuticals. Researchers have investigated its potential use in polymer chemistry, where its aldehyde functionality can participate in cross-linking reactions to form novel polymers with tailored properties. Additionally, its ability to undergo selective transformations allows for the creation of functional materials with specific chemical or physical characteristics. These applications underscore the versatility of 1-Cyclopropyl-3-methylcyclopentane-1-carbaldehyde and its relevance across multiple scientific disciplines.

From a synthetic chemistry perspective, 1-Cyclopropyl-3-methylcyclopentane-1-carbaldehyde exemplifies the importance of strategic functionalization in molecular design. The interplay between steric and electronic effects inherent in its structure provides chemists with numerous opportunities to develop innovative synthetic routes. Recent literature highlights its use in transition-metal-catalyzed reactions, where it serves as a precursor for constructing complex cyclic frameworks with high precision. Such methodologies are increasingly essential in modern drug discovery pipelines due to their efficiency and scalability.

The compound's role in biocatalysis is another emerging area of interest. Enzymes such as aldolases and dehydrogenases have been employed to transform 1-Cyclopropyl-3-methylcyclopentane-1-carbaldehyde into valuable intermediates under mild conditions. This aligns with the growing trend toward green chemistry principles, where biocatalytic processes offer sustainable alternatives to traditional synthetic methods. The ability to produce complex molecules with high enantioselectivity using enzymes has significant implications for producing chiral drugs more efficiently.

In conclusion, 1-Cyclopropyl-3-methylcyclopentane-1-carbaldehyde (CAS No. 1934469-90-5) represents a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and materials science. Its unique structural features—comprising a cyclopropyl group, methyl-substituted cyclopentane ring, and an aldehyde functional group—make it a versatile building block for developing novel bioactive molecules and functional materials. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of scientific innovation.